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Compound of Interest

Compound Name: RU 35929

Cat. No.: B1680175 Get Quote

Our search retrieved data for several other ruthenium-containing compounds and other

substances with similar "RU" prefixes. These are summarized to aid in distinguishing them from

the initial query and to provide context in the event of a potential misidentification of the

compound of interest.

Ruthenium Carbonyl Complexes
Several results pointed to Ruthenium carbonyl complexes, which are well-characterized

compounds in organometallic chemistry.

Triruthenium dodecacarbonyl (Ru₃(CO)₁₂): This is a stable, dark orange solid used as a

precursor for other organoruthenium compounds.[1] It is soluble in nonpolar organic

solvents.[1]

Property Value

Chemical Formula C₁₂O₁₂Ru₃

Molar Mass 639.33 g/mol [1]

Appearance Orange solid[1]

Melting Point 154 °C[1]

Solubility in water Insoluble[1]
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The synthesis of Triruthenium dodecacarbonyl involves the reaction of ruthenium trichloride

with carbon monoxide.[1]

Chiral Ruthenium Catalysts
Commercially available chiral catalysts containing Ruthenium were also identified.

Chiralyst® Ru929: This is a red-orange powder with the empirical formula [RuCl(p-cymene)

(R)-BINAP]Cl.[2]

Property Value

Chemical Formula C₅₄H₄₆Cl₂P₂Ru

Molecular Weight 928.88 g/mol [2]

Metal Ru[2]

Theoretical Metal Content 11%[2]

Biologically Active "RU" Compounds
A pyrrolobenzimidazole derivative with an "RU" designation was found, noted for its antioxidant

properties.

RU-792: This compound has demonstrated high antioxidant activity in various model

systems.[3] It is a derivative of pyrrolo[1,2-α]benzimidazole and has been compared to the

reference antioxidant Trolox.[3]

Conclusion
The designation "RU 35929" does not correspond to a readily identifiable chemical compound

in the public domain based on the conducted searches. The information presented herein

pertains to other substances with "RU" in their names and is provided for informational

purposes to prevent confusion.

Researchers, scientists, and drug development professionals seeking information on a specific

compound are advised to verify the exact chemical name, CAS number, or other unique
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identifiers to ensure accurate data retrieval. Without a valid identifier, it is not possible to

provide a technical guide, data tables, or diagrams as requested for "RU 35929".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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